Cas no 389889-82-1 (tert-butyl 4-[(1S)-1-hydroxyethyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(1S)-1-hydroxyethyl]piperidine-1-carboxylate
• CAS No: 389889-82-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD22666103
• CID: 1503210
• PubChem ID: 69078048
• Update Time: 2024-11-06

tert-butyl 4-[(1S)-1-hydroxyethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[(1S)-1-hydroxyethyl]-, 1,1-dimethylethylester
• (S)-tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate
• t-Butyl 4-[(1S)-1-hydroxyethyl]piperidine-1-carboxylate
• tert-butyl 4-[(1S)-1-hydroxyethyl]piperidine-1-carboxylate
• EN300-1879662
• CS-M2972
• AKOS037650875
• SCHEMBL4523020
• CS-15433
• 1-Boc-4-[(1S)-1-hydroxyethyl]piperidine
• 389889-82-1
• (S)-tert-butyl4-(1-hydroxyethyl)piperidine-1-carboxylate
• MFCD22666103
• CHEMBL4917758

• MDL： MFCD22666103
• Inchi： 1S/C12H23NO3/c1-9(14)10-5-7-13(8-6-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： SQOMPUDOUGDJPH-VIFPVBQESA-N
• SMILES： O[C@@H](C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 229.16779360 g/mol
• Monoisotopic Mass: 229.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8
• Molecular Weight: 229.32